Cas no 911634-75-8 (Tert-butyl 3,3-difluoropiperidine-1-carboxylate)

Tert-butyl 3,3-difluoropiperidine-1-carboxylate is a fluorinated piperidine derivative commonly used as an intermediate in organic synthesis and pharmaceutical research. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability and facilitates selective deprotection under mild acidic conditions. The presence of difluorine at the 3-position introduces steric and electronic effects, making it valuable for modifying molecular properties in drug design. This compound is particularly useful in the development of bioactive molecules, where fluorination can improve metabolic stability and binding affinity. Its high purity and well-defined structure ensure reliable performance in synthetic applications, including peptide chemistry and heterocycle functionalization.

Tert-butyl 3,3-difluoropiperidine-1-carboxylate structure

911634-75-8 structure

Product Name:Tert-butyl 3,3-difluoropiperidine-1-carboxylate

CAS No:911634-75-8

MF:C₁₀H₁₇F₂NO₂

MW:221.244290113449

MDL:MFCD11054112

CID:3165579

PubChem ID:49759153

Update Time:2025-10-17

Tert-butyl 3,3-difluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 3,3-difluoropiperidine-1-carboxylate
- tert-butyl3,3-difluoropiperidine-1-carboxylate
- HT1161
- 1-BOC-3,3-DIFLUOROPIPERIDINE
- MB09221
- 3,3-difluoropiperidine-1-carboxylic acid tert-butyl ester
- 1,1-Dimethylethyl 3,3-difluoro-1-piperidinecarboxylate (ACI)
- AKOS023091046
- CS-W001679
- 911634-75-8
- LBDWLNLSKQNMGW-UHFFFAOYSA-N
- EN300-265549
- SCHEMBL1262593
- MFCD11054112
- t-Butyl 3,3-difluoropiperidine-1-carboxylate
- F1907-0038
- AS-67095
- SY105881
- s11769
- Tert-butyl 3,3-difluoropiperidine-1-carboxylate
- MDL： MFCD11054112
- Inchi： 1S/C10H17F2NO2/c1-9(2,3)15-8(14)13-6-4-5-10(11,12)7-13/h4-7H2,1-3H3
- InChI Key： LBDWLNLSKQNMGW-UHFFFAOYSA-N
- SMILES： O=C(N1CC(F)(F)CCC1)OC(C)(C)C

Computed Properties

Exact Mass: 221.12273511g/mol
Monoisotopic Mass: 221.12273511g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.5
XLogP3: 2.3

Tert-butyl 3,3-difluoropiperidine-1-carboxylate Security Information

Storage Condition：(BD564396)

Tert-butyl 3,3-difluoropiperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM363370-250mg	tert-butyl 3,3-difluoropiperidine-1-carboxylate	911634-75-8	95%+	250mg	$127	2023-02-01
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T49390-500mg	tert-Butyl 3,3-difluoropiperidine-1-carboxylate	911634-75-8	95%	500mg	¥1610.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T49390-1g	tert-Butyl 3,3-difluoropiperidine-1-carboxylate	911634-75-8	95%	1g	¥2680.0	2023-09-06
TRC	B789770-10mg	tert-butyl 3,3-difluoropiperidine-1-carboxylate	911634-75-8		10mg	$ 50.00	2022-06-06
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